Cas no 85849-21-4 (2-[1-(Benzyloxy)propan-2-yl]-5-methylcyclohexan-1-one)

• Product name: 2-[1-(Benzyloxy)propan-2-yl]-5-methylcyclohexan-1-one
• CAS No: 85849-21-4
• MF: C₁₇H₂₄O₂
• MW: 260.371
• CID: 2808392
• PubChem ID: 14843256

2-[1-(Benzyloxy)propan-2-yl]-5-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[1-(Benzyloxy)propan-2-yl]-5-methylcyclohexan-1-one
• DTXSID30564625
• 85849-21-4

• Inchi： InChI=1S/C17H24O2/c1-13-8-9-16(17(18)10-13)14(2)11-19-12-15-6-4-3-5-7-15/h3-7,13-14,16H,8-12H2,1-2H3
• InChI Key： ABKRXMCGYFYIJU-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 260.177630004Da
• Monoisotopic Mass: 260.177630004Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų